Cas no 40256-27-7 (9-Benzyl-1,5-dioxa-9-azaspiro5.5undecane)

9-Benzyl-1,5-dioxa-9-azaspiro[5.5]undecane is a spirocyclic compound featuring a benzyl-substituted nitrogen atom within a 1,5-dioxa-9-aza heterocyclic framework. Its unique spiro structure imparts rigidity and stability, making it a valuable intermediate in organic synthesis and pharmaceutical research. The compound's nitrogen and oxygen functionalities offer versatile reactivity for further derivatization, while the benzyl group enhances solubility in organic solvents. This scaffold is particularly useful in the development of bioactive molecules, including potential CNS-active agents, due to its structural resemblance to pharmacologically relevant spirocycles. Its well-defined stereochemistry also makes it suitable for asymmetric synthesis applications.
9-Benzyl-1,5-dioxa-9-azaspiro5.5undecane structure
40256-27-7 structure
Product Name:9-Benzyl-1,5-dioxa-9-azaspiro5.5undecane
CAS No:40256-27-7
MF:C15H21NO2
MW:247.33274435997
MDL:MFCD28968181
CID:4650919
PubChem ID:54551566
Update Time:2025-10-28

9-Benzyl-1,5-dioxa-9-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

    • 1,5-Dioxa-9-azaspiro[5.5]undecane, 9-(phenylmethyl)-
    • 9-Benzyl-1,5-dioxa-9-azaspiro[5.5]undecane
    • 9-Benzyl-1,5-dioxa-9-azaspiro5.5undecane
    • MDL: MFCD28968181
    • Inchi: 1S/C15H21NO2/c1-2-5-14(6-3-1)13-16-9-7-15(8-10-16)17-11-4-12-18-15/h1-3,5-6H,4,7-13H2
    • InChI Key: ZKGKJSFHHJHLTP-UHFFFAOYSA-N
    • SMILES: O1C2(CCN(CC3=CC=CC=C3)CC2)OCCC1

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 355.1±42.0 °C at 760 mmHg
  • Flash Point: 124.5±16.5 °C
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

9-Benzyl-1,5-dioxa-9-azaspiro5.5undecane Security Information

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Additional information on 9-Benzyl-1,5-dioxa-9-azaspiro5.5undecane

9-Benzyl-1,5-dioxa-9-azaspiro[5.5]undecane (CAS No. 40256-27-7): A Comprehensive Overview

9-Benzyl-1,5-dioxa-9-azaspiro[5.5]undecane, identified by the CAS registry number 40256-27-7, is a complex organic compound with a unique spirocyclic structure. This compound belongs to the class of spiro compounds, which are characterized by two rings joined by a single atom, in this case, the nitrogen atom at position 9. The molecule consists of a benzyl group attached to the nitrogen atom, along with two oxygen atoms in the form of ether linkages at positions 1 and 5 of the spirocyclic system. The structure of this compound is highly symmetrical, which contributes to its stability and potential applications in various fields.

The synthesis of 9-Benzyl-1,5-dioxa-9-azaspiro[5.5]undecane involves a multi-step process that typically includes nucleophilic substitution reactions and cyclization steps. The benzyl group is introduced via a nucleophilic aromatic substitution reaction, while the spirocyclic structure is formed through an intramolecular cyclization process. This compound is often used as an intermediate in the synthesis of more complex molecules, particularly in the pharmaceutical industry.

Recent studies have highlighted the potential of 9-Benzyl-1,5-dioxa-9-azaspiro[5.5]undecane in drug discovery and development. Its unique structure allows for interactions with various biological targets, making it a promising candidate for the development of new therapeutic agents. For instance, researchers have explored its ability to inhibit certain enzymes involved in inflammatory processes, suggesting its potential use in anti-inflammatory drug development.

In addition to its role in pharmaceutical applications, 9-Benzyl-1,5-dioxa-9-azaspiro[5.5]undecane has also been studied for its properties in materials science. Its rigid spirocyclic structure makes it an attractive candidate for use in the development of advanced materials such as polymers and nanomaterials. Recent research has focused on its ability to act as a template for self-assembling structures, which could have applications in areas such as drug delivery systems and sensors.

The chemical stability of 9-Benzyl-1,5-dioxa-9-azaspiro[5.5]undecane is another key factor that contributes to its versatility. Its resistance to degradation under various conditions makes it suitable for use in harsh environments or long-term applications. This stability has been confirmed through extensive testing under different pH levels and temperatures, demonstrating its robustness as a chemical compound.

In conclusion, 9-Benzyl-1,5-dioxa-9-azaspiro[5.5]undecane (CAS No. 40256-27) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and chemical properties make it an invaluable tool in both academic research and industrial applications. As ongoing research continues to uncover new uses for this compound, it is likely to play an increasingly important role in the development of innovative solutions across various fields.

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